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Compound of Interest

Compound Name: OPC 14714

Cat. No.: B024228

Introduction

OPC-14714 is a chemical entity primarily recognized for its application in the bioanalytical field,
particularly in support of tuberculosis drug development. This guide provides a concise
overview of its known properties and applications, addressing the core technical information
relevant to its use in a research and development setting. While OPC-14714 is structurally
related to the anti-tuberculosis agent delamanid, it is crucial to note that its primary
documented role is that of an analytical standard rather than a pharmacologically active agent.

Core Physicochemical Properties

A clear understanding of the fundamental physicochemical properties of a compound is
essential for its appropriate handling, storage, and application in experimental workflows. The
key identifiers and properties of OPC-14714 are summarized below.

Property Value Source
CAS Number 203395-84-0 [1]
Molecular Weight 458.39 g/mol [1]
Molecular Formula C23H28BrNsO:2 [1]

Application in Bioanalytical Methodologies
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The predominant application of OPC-14714 is as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods.[2][3][4] Its structural
similarity to the anti-tuberculosis drug delamanid (OPC-67683) and its metabolites makes it an
ideal candidate for this purpose, as it exhibits similar chromatographic behavior and ionization
efficiency, ensuring accurate and reproducible quantification of the target analytes in complex
biological matrices.[5]

Experimental Protocol: Use of OPC-14714 as an Internal
Standard for Delamanid Quantification in Biological
Matrices

The following protocol outlines a general workflow for the use of OPC-14714 as an internal
standard in the LC-MS/MS analysis of delamanid. This protocol is a composite based on
established methodologies and should be optimized for specific instrumentation and matrices.

1. Preparation of Stock and Working Solutions:

e OPC-14714 Stock Solution: Prepare a stock solution of OPC-14714 in an appropriate
organic solvent (e.g., methanol or dimethyl sulfoxide) to a concentration of 1 mg/mL.

o Delamanid Stock Solution: Prepare a separate stock solution of delamanid in a suitable
solvent.

e Working Solutions: Prepare working solutions of both OPC-14714 and delamanid by serial
dilution of the stock solutions to the desired concentrations for calibration curves and quality
control samples.

2. Sample Preparation (Protein Precipitation):

e To 100 pL of the biological sample (e.g., plasma, cerebrospinal fluid), add 200 pL of a protein
precipitation solution (e.g., acetonitrile or methanol) containing OPC-14714 at a fixed
concentration.

» Vortex the mixture vigorously for 30 seconds.
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o Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 5 minutes to pellet the
precipitated proteins.

o Transfer the supernatant to a clean vial for LC-MS/MS analysis.
3. LC-MS/MS Analysis:

o Chromatographic Separation: Employ a suitable C18 reversed-phase column for the
separation of delamanid and OPC-14714. The mobile phase typically consists of a gradient
of an aqueous component (e.g., water with 0.1% formic acid) and an organic component
(e.g., acetonitrile or methanol).

e Mass Spectrometric Detection: Utilize a triple quadrupole mass spectrometer operating in
multiple reaction monitoring (MRM) mode. Optimize the MRM transitions for both delamanid
and OPC-14714 to ensure high selectivity and sensitivity.

4. Data Analysis:

e Quantify the concentration of delamanid in the unknown samples by calculating the peak
area ratio of delamanid to OPC-14714 and comparing it to the calibration curve generated
from samples with known concentrations of delamanid and a constant concentration of OPC-
14714.

Logical Workflow for Bioanalytical Method
Development

The following diagram illustrates the logical workflow for developing a bioanalytical method
using OPC-14714 as an internal standard.

:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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